Cas no 95935-98-1 (Imidodicarbonic diamide, N-[[(aminocarbonyl)amino]methyl]-)

Imidodicarbonic diamide, N-[[(aminocarbonyl)amino]methyl]- structure
95935-98-1 structure
Product Name:Imidodicarbonic diamide, N-[[(aminocarbonyl)amino]methyl]-
CAS No:95935-98-1
MF:C4H9N5O3
MW:175.145959615707
CID:751624
PubChem ID:13492814
Update Time:2025-04-19

Imidodicarbonic diamide, N-[[(aminocarbonyl)amino]methyl]- Chemical and Physical Properties

Names and Identifiers

    • Imidodicarbonic diamide, N-[[(aminocarbonyl)amino]methyl]-
    • 1-carbamoyl-3-[(carbamoylamino)methyl]urea
    • N-[(Carbamoylamino)methyl]-2-imidodicarbonic diamide
    • DTXSID00542132
    • 95935-98-1
    • Inchi: 1S/C4H9N5O3/c5-2(10)7-1-8-4(12)9-3(6)11/h1H2,(H3,5,7,10)(H4,6,8,9,11,12)
    • InChI Key: UAQAPRQAYISXQV-UHFFFAOYSA-N
    • SMILES: O=C(NC(N)=O)NCNC(N)=O

Computed Properties

  • Exact Mass: 175.07053917g/mol
  • Monoisotopic Mass: 175.07053917g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 203
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.5
  • Topological Polar Surface Area: 139Ų
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